N-(2,4-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C21H19N5O4/c1-29-15-8-9-16(19(10-15)30-2)23-20(27)12-25-21(28)18-11-17(24-26(18)13-22-25)14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,23,27)
• InChI Key: ZFLBHOLFNLCSSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC=C4)OC
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O4 and its molecular weight is 405.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on related heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidineacetamides and triazolo[4,3-a]quinolin-7-yl derivatives, demonstrates the versatility and interest in these frameworks for their potential biological activities. For example, Dollé et al. (2008) discussed the synthesis of DPA-714, a compound with a pyrazolo[1,5-a]pyrimidineacetamide structure, highlighting its application in positron emission tomography (PET) imaging as a selective ligand of the translocator protein (18 kDa) [Dollé et al., 2008]. Additionally, the exploration of N-substituted benzyl/phenyl derivatives based on the pyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl framework by Ahmad et al. (2012) for their antioxidant activities demonstrates the broad applicability of these heterocyclic compounds in medicinal chemistry [Ahmad et al., 2012].

Anticancer and Antimicrobial Properties

The synthesis and evaluation of new heterocycles incorporating antipyrine moiety have shown promising anticancer and antimicrobial properties. Bondock et al. (2008) synthesized various heterocycles that demonstrated antimicrobial activity, showcasing the potential therapeutic applications of these compounds [Bondock et al., 2008]. This indicates a broader interest in developing novel compounds with similar structural frameworks for potential therapeutic uses.

Novel Synthesis Approaches

The research by Ivanov et al. (2021) on the synthesis of (3-tert-Butylpyrazolo[5,1-c][1,2,4]triazin-4-yl)phosphine oxides presents novel synthetic approaches for creating derivatives of heterocyclic compounds, highlighting the ongoing interest in developing new methodologies for synthesizing potentially bioactive molecules [Ivanov et al., 2021].